Cas no 2680898-13-7 (4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid)

• Product Name: 4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid
• CAS No: 2680898-13-7
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 6622715
• PubChem ID: 165938955
• Update Time: 2025-06-11

4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid

• Inchi： 1S/C14H14F3NO4/c15-14(16,17)13(21)18-7-5-11(6-8-18)22-10-3-1-9(2-4-10)12(19)20/h1-4,11H,5-8H2,(H,19,20)
• InChI Key： LONVNXBSOIONPF-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)OC1C=CC(C(=O)O)=CC=1)=O)(F)F

Additional information on 4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid

Comprehensive Overview of 4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid (CAS No. 2680898-13-7)

4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid (CAS No. 2680898-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine core with a trifluoroacetyl group and a benzoic acid moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold or protease inhibitor, aligning with current trends in targeted therapy development.

The compound's synthetic pathway often involves multi-step organic reactions, including amide coupling and ether formation, which are critical for achieving high purity. Its physicochemical properties, such as solubility in polar solvents and moderate lipophilicity, make it suitable for formulation studies. Recent publications highlight its role in optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) of lead compounds, a hot topic in preclinical research.

In the context of green chemistry, 4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid has been explored for sustainable synthesis methods. With growing interest in fluorinated compounds—driven by their metabolic stability—this molecule fits into broader discussions about environmentally friendly fluorination techniques. Computational chemists also utilize it as a model for studying hydrogen-bonding interactions in drug-receptor binding.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 2680898-13-7 is rising, especially in contract manufacturing organizations (CMOs). Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with ICH guidelines. The compound’s stability under various pH conditions further enhances its utility in prodrug design, a trending area in precision medicine.

Emerging applications include its use in covalent inhibitor development, where the trifluoroacetyl group acts as an electrophile. This aligns with the pharmaceutical industry’s focus on irreversible enzyme inhibitors for oncology and immunology. Additionally, its structure-activity relationship (SAR) studies contribute to fragment-based drug design, a method gaining traction in AI-driven drug discovery platforms.

For researchers sourcing this compound, considerations like scalable synthesis and intellectual property status are crucial. Patent landscapes reveal its inclusion in several PCT applications, highlighting its commercial potential. As regulatory agencies emphasize genotoxic impurity control, synthetic routes for CAS No. 2680898-13-7 must adhere to QbD principles (Quality by Design).

In summary, 4-{1-(2,2,2-trifluoroacetyl)piperidin-4-yloxy}benzoic acid represents a convergence of medicinal chemistry innovation and industrial practicality. Its relevance to next-generation therapeutics and alignment with sustainable chemistry trends ensure its continued prominence in scientific literature and R&D pipelines worldwide.